![molecular formula C15H22N2O4S B5852874 N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide](/img/structure/B5852874.png)
N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide
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Overview
Description
N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide, also known as E-4031, is a chemical compound that is widely used in scientific research. It is a potassium channel blocker that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide blocks the IKr current by binding to the voltage-gated potassium channel and preventing the flow of potassium ions. This leads to a prolongation of the action potential duration and an increase in the QT interval on the electrocardiogram. The prolonged action potential duration can lead to cardiac arrhythmias, which makes this compound a valuable tool for studying the mechanisms underlying these conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its effects on potassium channels, it has been shown to inhibit the activity of the cytochrome P450 enzyme system, which is involved in the metabolism of many drugs. This compound has also been shown to inhibit the activity of the hERG potassium channel, which is involved in the regulation of cardiac repolarization.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide in lab experiments is its selectivity for the IKr potassium channel. This makes it a valuable tool for studying the role of this channel in various physiological processes. However, one of the limitations of using this compound is its potential to cause cardiac arrhythmias. Careful monitoring of cardiac function is necessary when using this compound in experiments.
Future Directions
There are many future directions for research involving N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide. One area of interest is the development of new drugs that target the IKr potassium channel for the treatment of cardiac arrhythmias. Another area of interest is the role of potassium channels in the regulation of insulin secretion and the development of new treatments for diabetes. Finally, the development of new methods for synthesizing this compound and related compounds may lead to the discovery of new drugs with even greater selectivity and efficacy.
Synthesis Methods
The synthesis of N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide involves the reaction of 4-ethylphenyl isocyanate with 2-(4-morpholinyl)-2-oxoethyl methanesulfonate. The resulting product is then purified using column chromatography. The purity of the compound is confirmed using NMR spectroscopy and HPLC analysis.
Scientific Research Applications
N-(4-ethylphenyl)-N-[2-(4-morpholinyl)-2-oxoethyl]methanesulfonamide is widely used in scientific research to study the role of potassium channels in various physiological processes. It has been shown to be a potent and selective blocker of the rapid delayed rectifier potassium current (IKr) in cardiac cells. This makes it a valuable tool for studying the mechanisms underlying cardiac arrhythmias. This compound has also been used to study the role of potassium channels in the regulation of insulin secretion from pancreatic beta cells.
properties
IUPAC Name |
N-(4-ethylphenyl)-N-(2-morpholin-4-yl-2-oxoethyl)methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O4S/c1-3-13-4-6-14(7-5-13)17(22(2,19)20)12-15(18)16-8-10-21-11-9-16/h4-7H,3,8-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKFWJTRNCXNNIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)N(CC(=O)N2CCOCC2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>49 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49642189 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
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